Cas no 477536-24-6 (N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 477536-24-6
• MF: C₂₂H₁₃N₃O₄S
• MW: 415.421323537827
• CID: 5878221
• PubChem ID: 5193061
• Update Time: 2023-11-21

N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, N-[3-(2-benzoxazolyl)phenyl]-5-nitro-
• Oprea1_481275
• 477536-24-6
• N-[3-(1,3-benzoxazol-2-yl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide
• N-(3-(benzo[d]oxazol-2-yl)phenyl)-5-nitrobenzo[b]thiophene-2-carboxamide
• AKOS024600483
• F0816-0380

• Inchi： 1S/C22H13N3O4S/c26-21(20-12-14-11-16(25(27)28)8-9-19(14)30-20)23-15-5-3-4-13(10-15)22-24-17-6-1-2-7-18(17)29-22/h1-12H,(H,23,26)
• InChI Key： XTTGHZLCRCEKRB-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=CC=CC(C3=NC4=CC=CC=C4O3)=C1)=O)S2

Computed Properties

• Exact Mass: 415.06267708g/mol
• Monoisotopic Mass: 415.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 549.6±40.0 °C(Predicted)
• pka: 11.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides